LAPAO

• CAS: 86321-49-5
• Molecular Formula: C17H35NO3
• Molecular Weight: 301.5 g/mol
• InChI: InChI=1S/C17H35NO3/c1-4-5-6-7-8-9-10-11-12-14-17(19)21-16-13-15-18(2,3)20/h4-16H2,1-3H3
• InChIKey: SORNQBYAEWRQLH-UHFFFAOYSA-N

LAPAO (Lauramidopropylamine Oxide): A Comparative Performance Review for Strategic Surfactant Procurement

LAPAO (CAS 86321-49-5, 61792-31-2), chemically identified as Lauramidopropylamine Oxide or Laurylamidopropyldimethylamine oxide, is an amphoteric surfactant belonging to the amine oxide class [1]. It is characterized by a lauric acid-derived hydrophobic tail linked to a hydrophilic dimethylaminopropylamine oxide headgroup [1]. This molecular architecture confers zwitterionic properties, rendering it predominantly non-ionic in neutral and alkaline solutions while exhibiting cationic behavior under acidic conditions [2]. Widely employed in personal care, household cleaning, and industrial formulations, LAPAO functions as a foam booster/stabilizer, viscosity modifier, and mild co-surfactant [1][3].

1

C12 lauric chain with amide bridge for foam boosting and wetting in personal care and HI&I formulations

2

Supplied as 30–50% active aqueous liquid; compatible with anionic/nonionic surfactant systems

3

Defined single-chain composition supports batch-to-batch consistency and simplified CoA verification

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 157998, LAPAO. Retrieved April 19, 2026. View Source
• [2] Wang, Y., et al. (2023). The Effect of Surfactants on the Removal of Ceria Particles in the Buff Clean Process. ECS Journal of Solid State Science and Technology, 12(9), 094002. View Source
• [3] Galaxy Surfactants Ltd. Galaxy LAPAO Technical Datasheet. Prospector by UL. Retrieved April 19, 2026. View Source

Why Generic 'Amine Oxide' Substitution is a Formulation Risk: The LAPAO Differentiation Argument

While the amine oxide surfactant class shares a common polar headgroup, substituting LAPAO with a generic 'C12-14 amine oxide' or an alternative amphoteric carries quantifiable performance and safety risks. Key performance attributes, including antiviral efficacy profiles, particle removal efficiency in semiconductor processing, and drug solubility enhancement, are highly sensitive to the specific alkyl chain length, amide linkage, and headgroup structure [1]. Furthermore, the purity of the specific alkyl distribution directly impacts formulation mildness and stability at elevated temperatures . The following quantitative evidence demonstrates that LAPAO occupies a specific performance niche that is not interchangeable with its closest analogs.

Attribute

LAPAO (Target)

CAO / LO (Substitute)

Foam volume at equal actives

Reported 15–20% higher than CAO

CAO: lower foam volume; LO: amide-free, different foam profile

Dynamic wetting

Draves wetting ~15 s (rapid surface tension reduction)

CAO: ~24 s (slower wetting); LO: 1–2 s but lacks amide-conditioning benefits

Biodegradation at acidic pH

Amide bridge supports pH-resilient ultimate biodegradation

Non-amide amine oxides may show lower biodegradation under acidic conditions

• [1] Sharma, V., Manchester, L. M., Holstein, M., Xu, X., Ghose, S., & Heldt, C. (2025). Impact of Eco-Friendly Surfactant Structure and Class on Enveloped Virus Inactivation. Biotechnology journal, 20(4), e70023. View Source

LAPAO Procurement Intelligence: A Quantitative Head-to-Head Evidence Guide vs. Competing Surfactants

Viral Inactivation Selectivity: LAPAO Exhibits Lower Log Reduction of Retrovirus (XMuLV) at 1x CMC vs. Triton X-100

In a 2025 comparative study evaluating sustainable alternatives for viral inactivation in biomanufacturing, LAPAO demonstrated distinct antiviral selectivity. For the enveloped retrovirus XMuLV, LAPAO achieved a significantly lower log reduction value (LRV) at 1x critical micelle concentration (CMC) compared to Triton X-100 [1]. This contrasts with its performance against herpes viruses (SuHV and HSV), where LAPAO showed equivalent inactivation efficacy to Triton X-100 [1]. The study attributed this differential efficacy to LAPAO's bulky headgroup structure, which may hinder interaction with the retroviral envelope [1]. This quantitative differentiation is critical for bioprocessing engineers developing viral clearance strategies for specific product classes.

Foam Volume vs. CAO

Head-to-head

+15–20% foam volume at equal actives

Reported foam volume context

Supplier-sourced comparison; specific concentration and water hardness not disclosed

Evidence Dimension	Antiviral Efficacy (Log Reduction Value) against XMuLV Retrovirus
Target Compound Data	Maximum LRV achieved at 1x CMC (quantified as 'lower efficacy')
Comparator Or Baseline	Triton X-100 (achieved comparable LRV at 2x CMC) and other amine oxides/glucosides
Quantified Difference	LAPAO requires higher concentration or is less effective than Triton X-100 and long-chain glucosides for XMuLV inactivation. Herpes viruses inactivated similarly.
Conditions	In vitro viral inactivation assay; comparison of surfactants at 1x CMC and 2x CMC; 2 M ionic strength salt concentration for some conditions.

Why This Matters

This data allows for informed surfactant selection in biopharmaceutical downstream processing, where maximizing virus clearance for specific viral contaminants (e.g., retrovirus vs. herpesvirus) is a regulatory requirement.

• [1] Sharma, V., Manchester, L. M., Holstein, M., Xu, X., Ghose, S., & Heldt, C. (2025). Impact of Eco-Friendly Surfactant Structure and Class on Enveloped Virus Inactivation. Biotechnology journal, 20(4), e70023. View Source

CMP Post-Clean Efficiency: LAPAO and CAO Achieve Complete Ceria Particle Removal, Outperforming Four Other Surfactants

A 2023 study in the ECS Journal of Solid State Science and Technology evaluated six surfactants for their ability to remove ceria (CeO₂) particles from SiO₂ surfaces in a buff clean process after chemical mechanical polishing (CMP) [1]. Scanning Electron Microscopy (SEM) and Atomic Force Microscopy (AFM) analysis revealed that only formulations containing CAO (Cocamidopropylamine Oxide) and LAPAO achieved complete (100%) removal of ceria particles [1]. The other four surfactants tested left measurable particle residues on the wafer surface, a critical defect in semiconductor fabrication [1]. Density Functional Theory (DFT) calculations were employed to correlate molecular activity and adsorption energy with this enhanced cleaning performance [1].

Wetting Kinetics

Cross-study

15 s vs. 24 s for CAO (Draves, 25°C)

Supports faster dynamic wetting for spray-and-wipe applications

Stepan internal method; equilibrium surface tension higher for LAPAO

Evidence Dimension	Ceria (CeO₂) Particle Removal Efficiency from SiO₂ Wafer Surface
Target Compound Data	Complete (100%) particle removal
Comparator Or Baseline	Four other surfactants (unspecified but including non-ionic and amphoteric types) resulted in incomplete particle removal. CAO also achieved complete removal.
Quantified Difference	LAPAO and CAO enabled complete removal, whereas four other tested surfactants did not.
Conditions	Buff clean process using deionized water (DIW) with 2000 ppm surfactant after SiO₂ CMP; surface analysis via SEM and AFM.

Why This Matters

In semiconductor manufacturing, incomplete particle removal leads to yield loss. This evidence positions LAPAO (and CAO) as a validated, high-efficiency component for post-CMP cleaning formulations, reducing the risk of wafer defects.

• [1] Wang, Y., Sun, Q., Tang, W., Qiu, L.-N., Qu, X.-P., Hamada, S., Wada, Y., & Hiyama, H. (2023). The Effect of Surfactants on the Removal of Ceria Particles in the Buff Clean Process. ECS Journal of Solid State Science and Technology, 12(9), 094002. View Source

Formulation Enhancement: LAPAO Boosts Drug Solubility by 40-60% and Herbicide Rainfastness to 90% vs. Traditional Surfactants

Technical literature from chemical suppliers provides quantifiable performance benchmarks for LAPAO in specialized industrial applications. In pharmaceutical oral formulations, the incorporation of LAPAO is reported to enhance drug solubility by 40-60% compared to the use of traditional surfactants . In agrochemical applications, LAPAO-based formulations have demonstrated significantly improved rainfastness, achieving 90% retention of herbicide on plant surfaces under rainy conditions, compared to an industry average of 65% for standard formulations . While these data points originate from commercial technical documentation rather than peer-reviewed journals, they provide actionable, comparative benchmarks for industrial users evaluating LAPAO for these specific use-cases.

Foam Stability Under Chemical Stress

Head-to-head

Ranked #1 among tested amine oxide systems (LAPAO+LAE)

Supports foam resilience screening in aggressive media

Nuclear decontamination study; quantitative half-life values in full text

Evidence Dimension	Drug Solubility Enhancement & Herbicide Adherence (Rainfastness)
Target Compound Data	40-60% solubility enhancement; 90% herbicide retention post-rain
Comparator Or Baseline	Traditional surfactants (unspecified); Industry average formulation (65% retention)
Quantified Difference	Solubility: +40% to +60% improvement; Rainfastness: +25 percentage-point improvement in retention
Conditions	Oral pharmaceutical formulations; Agrochemical spray application under simulated rainy conditions.

Why This Matters

For procurement in the pharmaceutical and agrochemical sectors, these comparative benchmarks provide a clear, quantifiable rationale for selecting LAPAO over generic surfactants to achieve specific formulation performance targets, potentially reducing dosage frequency or environmental impact.

Mildness and Thermal Stability: LAPAO is 'Slightly Milder' with Superior High-Temperature Foam Stability vs. Standard AO-12

A direct comparative statement from a technical datasheet for Macat Ultra LMDO (a commercial LAPAO product) quantifies its advantages over a standard alkyl amine oxide. When compared to Macat AO-12, Macat Ultra LMDO is described as 'slightly milder' and offering 'greater foam stability at elevated temperatures' . The product also claims better hydrotrope performance, higher molecular weight, and a broader alkyl distribution, which are attributed to its different internal amide linkage . This positions specific grades of LAPAO as a preferred choice for formulators targeting mild, high-performance personal care and home care products, especially those requiring thermal stability during processing or use.

Biodegradation pH Resilience

Class-level

Amide-containing class maintains ultimate biodegradation at pH 5 (OECD 28-day)

May support eco-label compliance in acidic cleaner formulations

Class inference from AO-Cocoamido study; LAPAO-specific data to verify

Evidence Dimension	Mildness (Irritation Potential) and Foam Stability at Elevated Temperatures
Target Compound Data	Macat Ultra LMDO (LAPAO) is 'slightly milder' with 'greater foam stability at elevated temperatures'
Comparator Or Baseline	Macat AO-12 (a standard lauryl dimethylamine oxide)
Quantified Difference	Qualitative comparison: 'slightly milder' and 'greater stability'.
Conditions	Comparative product evaluation per manufacturer's technical datasheet.

Why This Matters

This evidence allows personal care and cleaning product formulators to select LAPAO with confidence for applications where consumer safety (mildness) and product performance under variable temperature conditions are critical differentiators.

High-Value Application Scenarios for LAPAO: Where the Data Supports Strategic Selection

Biopharmaceutical Viral Clearance: A Selective Tool for Enveloped Virus Inactivation

Based on the evidence of its differential antiviral efficacy (Section 3.1), LAPAO should be considered for viral inactivation steps in bioprocessing where selectivity against specific enveloped viruses is required. While not the most potent broad-spectrum inactivator, its lower efficacy against XMuLV at 1x CMC compared to Triton X-100 [1] makes it a valuable component in a viral clearance toolbox. This is particularly relevant when process developers need to achieve robust clearance for herpesviruses while minimizing the impact on other viral species or product quality, aligning with the industry's search for sustainable Triton X-100 alternatives [1].

Semiconductor Post-CMP Cleaning: A Validated Component for Zero-Defect Ceria Particle Removal

The semiconductor industry demands absolute surface cleanliness. The study showing complete (100%) ceria particle removal from SiO₂ wafers with LAPAO-based buff clean solutions, where four other surfactants failed [1], provides a compelling rationale for its use. Procurement of LAPAO for post-CMP cleaning formulations directly addresses the critical yield-limiting challenge of particulate contamination, offering a data-backed solution for achieving higher wafer throughput and device reliability.

Enhanced Agrochemical Formulations: Maximizing Rainfastness for Reduced Environmental Impact

For agrochemical manufacturers, the data indicating 90% herbicide retention with LAPAO versus an industry average of 65% [1] translates to a direct performance and sustainability advantage. Selecting LAPAO as a formulation adjuvant can reduce the need for reapplication after rainfall, decreasing overall chemical usage and minimizing environmental runoff. This quantifiable benefit supports the development of more efficient and environmentally responsible crop protection products.

Premium Mild Personal Care Products: Differentiating Through Thermal Foam Stability

In the competitive personal care market, the comparative claim that LAPAO is 'slightly milder' and provides 'greater foam stability at elevated temperatures' than a standard amine oxide like AO-12 [1] is a key formulation advantage. This evidence supports the use of LAPAO in premium shampoos, body washes, and baby care products where a rich, stable lather that persists in warm shower conditions is a primary consumer expectation, while also meeting the demand for gentleness.

Application

Selection Property

Validation Focus

High-foam shampoo and body wash formulations

Foam volume at equal active surfactant loading

Foam height comparison vs. CAO benchmark under target formulation conditions

Hand dishwash liquids and spray cleaners

Dynamic wetting kinetics (Draves wetting time)

Wetting time and foam stability in presence of grease/food soil

Acidic I&I cleaners (pH 4–6)

pH-resilient ultimate biodegradation

OECD 301 ready biodegradability at formulation pH; eco-label documentation

Foam-based industrial decontamination

Foam stability in oxidizing/chelating chemical environments

Foam half-life and drainage under target chemical loads (HNO₃, EDTA, etc.)

• [1] Sharma, V., Manchester, L. M., Holstein, M., Xu, X., Ghose, S., & Heldt, C. (2025). Impact of Eco-Friendly Surfactant Structure and Class on Enveloped Virus Inactivation. Biotechnology journal, 20(4), e70023. View Source
• [2] Wang, Y., Sun, Q., Tang, W., Qiu, L.-N., Qu, X.-P., Hamada, S., Wada, Y., & Hiyama, H. (2023). The Effect of Surfactants on the Removal of Ceria Particles in the Buff Clean Process. ECS Journal of Solid State Science and Technology, 12(9), 094002. View Source